![molecular formula C14H22ClNS B1379110 2-[2-(Benzylsulfanyl)ethyl]piperidine hydrochloride CAS No. 1864056-62-1](/img/structure/B1379110.png)
2-[2-(Benzylsulfanyl)ethyl]piperidine hydrochloride
Overview
Description
Synthesis Analysis
Piperidine derivatives, such as 2-[2-(Benzylsulfanyl)ethyl]piperidine hydrochloride, are among the most important synthetic fragments for designing drugs . The synthesis of piperidine-containing compounds has been widespread . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
This compound is a white, odorless, and crystalline powder. It is soluble in water and methanol, but insoluble in chloroform and diethyl ether.Scientific Research Applications
Antimicrobial Activities
Research conducted by Ovonramwen, Owolabi, and Oviawe (2019) synthesized a compound structurally related to 2-[2-(Benzylsulfanyl)ethyl]piperidine hydrochloride through a two-step reaction, which included Claisen-Schmidt condensation, Michael addition, and N-alkylation. This newly synthesized compound demonstrated moderate antimicrobial activities against several pathogens, including E. coli, B. subtilis, methicillin-susceptible S. aureus, methicillin-resistant S. aureus, and C. albicans (O. B. Ovonramwen, B. Owolabi, & A. P. Oviawe, 2019).
Synthesis and Characterization
A study by Ismailova et al. (2014) focused on the synthesis and crystal structure characterization of a compound similar to this compound. The synthesized molecule was found to form centrosymmetric dimers via N—H⋯N hydrogen bonds, further connecting into layers through C—H⋯O interactions, demonstrating the compound's potential for further chemical and biological research applications (D. Ismailova, R. Okmanov, A. Ziyaev, Kh. M. Shakhidoyatov, & B. Tashkhodjaev, 2014).
Biological Activities
Khalid et al. (2016) synthesized N-substituted derivatives of a compound structurally related to the target chemical. These derivatives were screened for their antimicrobial properties, revealing moderate to significant activity against both Gram-negative and Gram-positive bacteria. This research underscores the potential of such compounds in developing new antimicrobial agents (H. Khalid, Aziz‐ur‐Rehman, M. Abbasi, A. Malik, S. Rasool, K. Nafeesa, I. Ahmad, & S. Afzal, 2016).
Pharmaceutical Potential
Another study by Shibuya et al. (2018) identified a compound as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase-1, exhibiting significant selectivity and improvement in oral absorption compared to previous compounds. This research indicates the compound's potential application in treating diseases involving ACAT-1 overexpression, showcasing the therapeutic relevance of such chemical structures (K. Shibuya, K. Kawamine, Chiyoka Ozaki, T. Ohgiya, T. Edano, Y. Yoshinaka, & Y. Tsunenari, 2018).
Mechanism of Action
While the specific mechanism of action for 2-[2-(Benzylsulfanyl)ethyl]piperidine hydrochloride is not mentioned in the retrieved papers, piperidine-containing compounds are known to play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Safety and Hazards
Future Directions
While the specific future directions for 2-[2-(Benzylsulfanyl)ethyl]piperidine hydrochloride are not mentioned in the retrieved papers, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
properties
IUPAC Name |
2-(2-benzylsulfanylethyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NS.ClH/c1-2-6-13(7-3-1)12-16-11-9-14-8-4-5-10-15-14;/h1-3,6-7,14-15H,4-5,8-12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJOWZBUUAMIPLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCSCC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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